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molecular formula C14H17NO4 B488337 Methyl 1-(4-methoxybenzyl)-5-oxopyrrolidine-3-carboxylate CAS No. 149505-71-5

Methyl 1-(4-methoxybenzyl)-5-oxopyrrolidine-3-carboxylate

Cat. No. B488337
CAS RN: 149505-71-5
M. Wt: 263.29g/mol
InChI Key: YNIPPRDEXJUZDV-UHFFFAOYSA-N
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Patent
US07381747B2

Procedure details

NaBH4 (15 g, 0.081 mol) was added in portions to ester 79 in ethanol (600 mL) at room temperature. After 4.5 hours water (˜200 mL) was carefully added to the reaction and the solution stirred at room temperature overnight. The resultant solid was removed by filtration and the filtrate concentrated to give alcohol 80 as an oil. 15.33 g, 81%. MS, m/z (relative intensity): 235 [M+H, 100%].
Name
NaBH4
Quantity
15 g
Type
reactant
Reaction Step One
Name
ester
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
ethanol
Quantity
600 mL
Type
solvent
Reaction Step One
Name
water
Quantity
200 mL
Type
reactant
Reaction Step Two
Name
alcohol

Identifiers

REACTION_CXSMILES
[BH4-].[Na+].C[O:4][C:5]([CH:7]1[CH2:11][C:10](=[O:12])[N:9]([CH2:13][C:14]2[CH:19]=[CH:18][C:17]([O:20][CH3:21])=[CH:16][CH:15]=2)[CH2:8]1)=O.O>C(O)C>[OH:4][CH2:5][CH:7]1[CH2:8][N:9]([CH2:13][C:14]2[CH:19]=[CH:18][C:17]([O:20][CH3:21])=[CH:16][CH:15]=2)[C:10](=[O:12])[CH2:11]1 |f:0.1|

Inputs

Step One
Name
NaBH4
Quantity
15 g
Type
reactant
Smiles
[BH4-].[Na+]
Name
ester
Quantity
0 (± 1) mol
Type
reactant
Smiles
COC(=O)C1CN(C(C1)=O)CC1=CC=C(C=C1)OC
Name
ethanol
Quantity
600 mL
Type
solvent
Smiles
C(C)O
Step Two
Name
water
Quantity
200 mL
Type
reactant
Smiles
O

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
the solution stirred at room temperature overnight
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The resultant solid was removed by filtration
CONCENTRATION
Type
CONCENTRATION
Details
the filtrate concentrated

Outcomes

Product
Details
Reaction Time
 8 (± 8) h
Name
alcohol
Type
product
Smiles
OCC1CC(N(C1)CC1=CC=C(C=C1)OC)=O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.